Cas no 66621-86-1 (2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI))
66621-86-1 structure
Product Name:2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI)
CAS No:66621-86-1
MF:C8H10N2O4
MW:198.176002025604
CID:964292
PubChem ID:12420755
Update Time:2025-04-19
2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI)
- 2-Pyrimidineacetic acid,4,6-dimethoxy-(9ci)
- 2-(4,6-dimethoxypyrimidin-2-yl)acetic acid
- (4,6-dimethoxypyrimidin-2-yl)acetic acid
- VSESBYPJTBMGJK-UHFFFAOYSA-N
- 2-(4,6-dimethoxypyrimidin-2-yl)aceticacid
- 66621-86-1
- SCHEMBL7013448
- DB-346111
-
- Inchi: 1S/C8H10N2O4/c1-13-6-4-7(14-2)10-5(9-6)3-8(11)12/h4H,3H2,1-2H3,(H,11,12)
- InChI Key: VSESBYPJTBMGJK-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=NC(CC(=O)O)=N1)OC
Computed Properties
- Exact Mass: 198.06405680g/mol
- Monoisotopic Mass: 198.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 81.5Ų
2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI) Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
66621-86-1 (2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent